![molecular formula C39H72NO8P B1244204 PE(16:0/18:3(9Z,12Z,15Z))](/img/structure/B1244204.png)
PE(16:0/18:3(9Z,12Z,15Z))
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Overview
Description
PE(16:0/18:3(9Z, 12Z, 15Z)), also known as GPEtn(34:3) or PE(16:0/18:3), belongs to the class of organic compounds known as phosphatidylethanolamines. These are glycerophosphoetahnolamines in which two fatty acids are bonded to the glycerol moiety through ester linkages. Thus, PE(16:0/18:3(9Z, 12Z, 15Z)) is considered to be a glycerophosphoethanolamine lipid molecule. PE(16:0/18:3(9Z, 12Z, 15Z)) is considered to be a practically insoluble (in water) and relatively neutral molecule. PE(16:0/18:3(9Z, 12Z, 15Z)) has been found throughout all human tissues, and has also been primarily detected in blood. Within the cell, PE(16:0/18:3(9Z, 12Z, 15Z)) is primarily located in the membrane (predicted from logP) and intracellular membrane. PE(16:0/18:3(9Z, 12Z, 15Z)) participates in a number of enzymatic reactions. In particular, Cytidine monophosphate and PE(16:0/18:3(9Z, 12Z, 15Z)) can be biosynthesized from CDP-ethanolamine and DG(16:0/18:3(9Z, 12Z, 15Z)/0:0); which is mediated by the enzyme choline/ethanolaminephosphotransferase. Furthermore, PE(16:0/18:3(9Z, 12Z, 15Z)) can be biosynthesized from PS(16:0/18:3(9Z, 12Z, 15Z)) through its interaction with the enzyme phosphatidylserine decarboxylase. Furthermore, PE(16:0/18:3(9Z, 12Z, 15Z)) can be biosynthesized from PS(16:0/18:3(9Z, 12Z, 15Z)) through the action of the enzyme phosphatidylserine decarboxylase. Finally, Cytidine monophosphate and PE(16:0/18:3(9Z, 12Z, 15Z)) can be biosynthesized from CDP-ethanolamine and DG(16:0/18:3(9Z, 12Z, 15Z)/0:0) through the action of the enzyme choline/ethanolaminephosphotransferase. In humans, PE(16:0/18:3(9Z, 12Z, 15Z)) is involved in phosphatidylcholine biosynthesis PC(16:0/18:3(9Z, 12Z, 15Z)) pathway and phosphatidylethanolamine biosynthesis pe(16:0/18:3(9Z, 12Z, 15Z)) pathway.
PE(16:0/18:3(9Z,12Z,15Z)) is a phosphatidylethanolamine 34:3 zwitterion.
Scientific Research Applications
Visual Analysis System of Physical Education Field Based on C4.5 Algorithm
In the era of big data, visual analysis (VA) has become a focal point in various research fields, including physical education (PE). The application of the C4.5 algorithm in a VA system for PE demonstrates the intersection of computer software and physical education. This integration leads to meaningful research outcomes, significantly contributing to the advancement of PE as a field (Lai & Zheng, 2022).
Physical Education Teaching Quality Improvement Based on Clustering Analysis
The integration of clustering analysis in physical education research aligns with the trend of "integration, comprehensiveness, and systematization" in modern scientific knowledge. This approach addresses complex theoretical and practical problems in physical education development, thereby enhancing the quality of physical education teaching (Zhang, 2018).
Electronic Rubric for Motivation in Physical Education
The Electronic Rubric for Motivation in Physical Education (eRMoPE) serves as an innovative tool for analyzing learning motivation in PE among elementary school students. Its application signifies the merging of technology and educational research in PE, offering new insights into student motivation (Nur et al., 2019).
Influence of Plasmon Excitations on Quantitative 4D Scanning Transmission Electron Microscopy
In the field of electron microscopy, the study of plasmon excitations (PE) and their impact on the angular dependence of STEM intensities opens new pathways in material science research. This exploration is crucial for understanding nanoscale device development (Beyer et al., 2020).
Properties
Molecular Formula |
C39H72NO8P |
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Molecular Weight |
714 g/mol |
IUPAC Name |
[(2R)-1-[2-aminoethoxy(hydroxy)phosphoryl]oxy-3-hexadecanoyloxypropan-2-yl] (9Z,12Z,15Z)-octadeca-9,12,15-trienoate |
InChI |
InChI=1S/C39H72NO8P/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-39(42)48-37(36-47-49(43,44)46-34-33-40)35-45-38(41)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h5,7,11,13,17-18,37H,3-4,6,8-10,12,14-16,19-36,40H2,1-2H3,(H,43,44)/b7-5-,13-11-,18-17-/t37-/m1/s1 |
InChI Key |
QONZHKTZKTUIMU-WSQRTPJYSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)(O)OCCN)OC(=O)CCCCCCC/C=C\C/C=C\C/C=C\CC |
SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN)OC(=O)CCCCCCCC=CCC=CCC=CCC |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCN)OC(=O)CCCCCCCC=CCC=CCC=CCC |
physical_description |
Solid |
Origin of Product |
United States |
Retrosynthesis Analysis
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